Cas no 1379037-04-3 (Tert-Butyl 5-fluoropicolinate)

• Product Name: Tert-Butyl 5-fluoropicolinate
• CAS No: 1379037-04-3
• MF: C₁₀H₁₂FNO₂
• MW: 197.206186294556
• CID: 4697834
• Update Time: 2025-10-31

Tert-Butyl 5-fluoropicolinate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 5-fluoropicolinate
• tert-butyl 5-fluoropyridine-2-carboxylate
• 5-Fluoropyridine-2-carboxylic acid tert-butyl ester
• 5-Fluoro-pyridine-2-carboxylic acid tert-butyl ester
• Tert-Butyl 5-fluoropicolinate

• Inchi： 1S/C10H12FNO2/c1-10(2,3)14-9(13)8-5-4-7(11)6-12-8/h4-6H,1-3H3
• InChI Key： IHLBAHOIEOYTBM-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1)C(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Topological Polar Surface Area: 39.2

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 256.2±20.0 °C at 760 mmHg
• Flash Point: 108.7±21.8 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

Tert-Butyl 5-fluoropicolinate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Tert-Butyl 5-fluoropicolinate

Tert-Butyl 5-Fluoropicolinate: A Comprehensive Overview

Tert-butyl 5-fluoropicolinate, with the CAS number 1379037-04-3, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound belongs to the class of picolinic acid derivatives, which are known for their versatile reactivity and ability to form stable complexes with metal ions. The presence of the tert-butyl group and the fluorine atom in its structure introduces specific electronic and steric effects that enhance its functionality.

The molecular structure of tert-butyl 5-fluoropicolinate consists of a picolinic acid backbone, where the carboxylic acid group is esterified with tert-butanol, and a fluorine atom is substituted at the 5-position of the pyridine ring. This substitution pattern plays a crucial role in determining the compound's chemical behavior and reactivity. The tert-butyl group contributes to the molecule's hydrophobicity, while the fluorine atom introduces electron-withdrawing effects, which can influence the compound's ability to coordinate with metal ions or participate in other chemical reactions.

Recent studies have highlighted the potential of tert-butyl 5-fluoropicolinate as a ligand in coordination chemistry. Its ability to form stable complexes with transition metals has been explored in various contexts, including catalysis and materials science. For instance, researchers have reported that this compound can act as a versatile ligand in the synthesis of metal-organic frameworks (MOFs) and coordination polymers, which have applications in gas storage, sensing, and catalysis.

In addition to its role as a ligand, tert-butyl 5-fluoropicolinate has shown promise in biological systems. Studies have demonstrated that this compound exhibits moderate antibacterial activity against certain pathogens, making it a potential candidate for further exploration in drug discovery. The fluorine atom at the 5-position of the pyridine ring is believed to contribute significantly to this activity by enhancing the molecule's ability to interact with bacterial cell membranes or target specific enzymes.

The synthesis of tert-butyl 5-fluoropicolinate typically involves a multi-step process that begins with the preparation of 5-fluoropicolinic acid. This is followed by esterification with tert-butanol under acidic conditions to yield the final product. The reaction conditions are optimized to ensure high yield and purity, which are critical for its subsequent applications.

In terms of stability, tert-butyl 5-fluoropicolinate is relatively stable under normal storage conditions but may undergo hydrolysis under basic or acidic conditions to regenerate 5-fluoropicolinic acid. This property makes it suitable for applications where controlled release or degradation is desired.

The environmental impact of tert-butyl 5-fluoropicolinate has also been a topic of interest. Studies suggest that it has low toxicity towards non-target organisms, making it a safer alternative compared to some other chemical compounds used in similar applications. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, tert-butyl 5-fluoropicolinate, with its unique chemical properties and diverse applications, continues to be an area of active research. Its role as a versatile ligand in coordination chemistry and its potential in drug discovery highlight its importance in modern chemical science. As research progresses, new insights into its functionality and applications are expected to emerge, solidifying its position as a valuable compound in various industries.